Cas no 3800-25-7 (1-butyl-3-[3-(trifluoromethyl)phenyl]urea)

• Product Name: 1-butyl-3-[3-(trifluoromethyl)phenyl]urea
• CAS No: 3800-25-7
• MF: C₁₂H₁₅F₃N₂O
• MW: 260.255513429642
• CID: 1486883
• PubChem ID: 266466
• Update Time: 2025-04-21

1-butyl-3-[3-(trifluoromethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-butyl-3-[3-(trifluoromethyl)phenyl]urea
• AC1Q2X2R
• AC1L6G4X
• AR-1C2136
• SureCN5759619
• N-butyl-N'-[3-(trifluoromethyl)phenyl]urea
• ZINC01686123
• N-Butyl-N'-(3-trifluormethyl-phenyl)-harnstoff
• CTK4H9120
• AC1Q5M72
• NSC104477
• AC1Q2X2R; AC1L6G4X; AR-1C2136; SureCN5759619; N-butyl-N'-[3-(trifluoromethyl)phenyl]urea; ZINC01686123; N-Butyl-N'-(3-trifluormethyl-phenyl)-harnstoff; CTK4H9120; AC1Q5M72; NSC104477;
• 3800-25-7
• AKOS017343279
• NSC-104477
• DTXSID30295705
• SCHEMBL5759619

• Inchi： 1S/C12H15F3N2O/c1-2-3-7-16-11(18)17-10-6-4-5-9(8-10)12(13,14)15/h4-6,8H,2-3,7H2,1H3,(H2,16,17,18)
• InChI Key： IGLSTRKWAFZALR-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC(NCCCC)=O)(F)F

Computed Properties

• Exact Mass: 260.11375
• Monoisotopic Mass: 260.11364759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13
• LogP: 4.09090